octyl alpha-D-galactopyranoside

• IUPAC Name: (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-octoxyoxane-3,4,5-triol
• InChI: InChI=1S/C14H28O6/c1-2-3-4-5-6-7-8-19-14-13(18)12(17)11(16)10(9-15)20-14/h10-18H,2-9H2,1H3/t10-,11+,12+,13-,14+/m1/s1
• InChI Key: HEGSGKPQLMEBJL-HTOAHKCRSA-N
• Canonical SMILES: CCCCCCCCOC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: CCCCCCCCO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O
• Molecular Formula: C14H28O6
• Molecular Weight: 292.37 g/mol

Description

Octyl alpha-D-galactopyranoside is a compound with the CAS Number 149342-80-3. It has a molecular weight of 292.37 and its linear formula is C14H28O6. It is used as a dialyzable nonionic detergent, suitable for the solubilization and purification of membrane proteins.

Synthesis Analysis

A series of alkyl β-D-galactopyranosides, which are similar to octyl alpha-D-galactopyranoside, were prepared by the trichloroacetimidate method with D-galactose and alcohols with different chain lengths as raw materials.

Molecular Structure Analysis

The structure parameters of X-H∙∙∙Y intramolecular hydrogen bonds were analyzed, while the nature of these bonds and the intramolecular interactions were considered using the atoms in molecules (AIM) approach.

Chemical Reactions Analysis

Density functional theory calculations on two glycosides, namely, n-octyl-β-D-glucopyranoside (C8O-β-Glc) and n-octyl-β-D-galactopyranoside (C8O-β-Gal) were performed for geometry optimization at the B3LYP/6-31G level.

Physical And Chemical Properties Analysis

Octyl alpha-D-galactopyranoside is soluble in water and ethanol, and the solubility decreases with increasing alkyl chain length. It is thermally stable up to 270 °C.

Scientific Research Applications

Surfactant Properties

Octyl alpha-D-galactopyranoside exhibits excellent surfactant properties. . . .

Thermotropic Liquid Crystalline Properties

. This property can be leveraged in various applications, including display technologies and sensors.

Thermal Stability

. This makes it suitable for applications that require high-temperature stability.

Drug Delivery Systems

Octyl alpha-D-galactopyranoside has potential benefits in pharmaceutical development. . .

Liposome Formation

. .

Neuroprotection and Anti-Cancer Effects

.

Antioxidant Properties

.

Environmentally Friendly Surfactants

. , is an attractive alternative to those that can potentially damage our environment.

Mechanism of Action

Target of Action

Octyl alpha-D-galactopyranoside is a type of glycoside, a compound composed of a sugar and another component. Similar compounds like octyl beta-d-galactopyranoside have been shown to interact with proteins such as aquaporin z in escherichia coli .

Mode of Action

It’s known that glycosides like this one can interact with their targets through hydrogen bonding and other non-covalent interactions . These interactions can lead to changes in the target’s structure and function.

Pharmacokinetics

It’s known that the solubility, stability, and bioavailability of glycosides can be influenced by factors such as the length and structure of the alkyl chain .

Result of Action

It’s known that glycosides can have various effects depending on their specific structure and the nature of their targets .

Action Environment

The action, efficacy, and stability of octyl alpha-D-galactopyranoside can be influenced by various environmental factors. For instance, the presence of other molecules, pH, temperature, and the specific characteristics of the biological environment can all impact the behavior of glycosides .

Safety and Hazards

Octyl alpha-D-galactopyranoside may be harmful if inhaled, absorbed through skin, or swallowed. It may cause skin, eye, and respiratory tract irritation.

Future Directions

Research has shown that octyl alpha-D-galactopyranoside, when combined with cholesterol, modifies thermodynamic parameters of membranes such as phase transition temperature, enthalpy change, and cooperativity. This investigation provides crucial knowledge regarding the biophysical properties of thermo-responsive biohybrid vesicles potentially to use in nanomedicine, which could be of practical reference for designing innovative drug delivery systems.